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Compound of Interest

Compound Name: Daminozide D6 (dimethyl D6)

Cat. No.: B13429607

Get Quote

Target Audience: Analytical Chemists, Epigenetic Researchers, and Mass Spectrometry

Specialists. Applications: Isotope Dilution Mass Spectrometry (LC-MS/MS), QuPPe (Quick

Polar Pesticides) Methodology, and Epigenetic Probe Assays (KDM2/7 Inhibition).

Executive Summary & Rationale
Daminozide (succinic acid 2,2-dimethylhydrazide, formerly marketed as Alar) is a highly polar

plant growth regulator and a known selective inhibitor of 2-oxoglutarate histone lysine

demethylases (KDM2A/7A)[1]. In modern analytical workflows—particularly the testing of

agricultural commodities and cannabis for pesticide residues—Daminozide-d6 (dimethyl-d6)

serves as the gold-standard Isotope-Labeled Internal Standard (ILIS)[2].

The Causality of the D6 Isotope: Using a +6 Da mass shift (m/z 167 [M+H]⁺) completely

bypasses the natural M+1 and M+2 isotopic contributions of native Daminozide (m/z 161

[M+H]⁺). This isotopic distance is critical in complex matrices like cannabis or dried fruits,

where matrix-induced ion suppression in Electrospray Ionization (ESI) can severely skew

quantitative accuracy[2]. By co-eluting exactly with the native analyte, Daminozide-d6 perfectly

compensates for matrix effects and extraction losses[3].
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Physicochemical Profiling
Understanding the zwitterionic nature of Daminozide is essential for selecting the correct

solvents. The molecule possesses both an amine group and a carboxylic acid group, dictating

its pH-dependent solubility and stability[4].

Table 1: Physicochemical Properties of Daminozide-d6
Property Value / Description Analytical Consequence

Molecular Formula C₆H₆D₆N₂O₃

Incorporates 6 deuterium

atoms on the dimethylamine

moiety.

Molecular Weight 166.21 g/mol

+6.04 Da shift ensures no

isotopic cross-talk with native

Daminozide.

pKa Values
pK₁ = 4.19 (amine), pK₂ = 5.59

(carboxyl)

Highly polar; requires acidic

conditions (pH < 4) to remain

fully protonated for optimal

organic solvent partitioning[4].

Solubility (Water) ~147 mg/mL (14.7 g/100 mL)

Highly soluble, but aqueous

solutions are prone to

hydrolysis over time[4].

Solubility (Methanol) ~50 mg/mL

Ideal for LC-MS/MS stock

solutions; easily miscible with

mobile phases[4].

Solubility (DMSO) ~5 mg/mL

Preferred for in vitro epigenetic

assays to avoid solvent

toxicity[1].

Solvent Selection & Matrix Compatibility
Do not use unbuffered water for long-term storage of Daminozide-d6. While highly soluble in

water, aqueous solutions degrade rapidly under UV light or extreme pH[5].
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Table 2: Solvent Selection Matrix
Solvent Primary Use Case Causality & Justification

Acidified Methanol (1% Formic

Acid)
LC-MS/MS QuPPe Workflows

Protonates the carboxylic acid

(pH < pKa), stabilizing the

molecule and preventing

adsorption to container

walls[6].

Acetonitrile / Water (50:50) LC-MS/MS Dilutions

Matches initial gradient

conditions for HILIC or mixed-

mode chromatography,

preventing peak distortion

(solvent effects)[7].

DMSO (Anhydrous) Epigenetic / Cell Assays

Maintains stability for biological

assays. Must be purged with

inert gas (Argon/N₂) to prevent

oxidative degradation[1].

Protocol: Preparation of 1 mg/mL Master Stock
Solution
Self-Validating System: This protocol incorporates gravimetric verification and isotopic purity

checks to ensure the standard does not introduce false positives into your analytical workflow.

Materials Required:
Daminozide-d6 (Certified Reference Material, >98% isotopic purity)

LC-MS Grade Methanol (Acidified with 0.1% to 1% Formic Acid)

Polypropylene (PP) volumetric flasks and amber vials (Avoid glass to prevent silanol-group

binding of polar amines)[6].

Analytical balance (0.01 mg readability)

Step-by-Step Methodology:
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Equilibration: Allow the Daminozide-d6 solid vial to equilibrate to room temperature in a

desiccator for 30 minutes to prevent condensation of atmospheric moisture, which would

alter the gravimetric mass.

Gravimetric Dispensing: Weigh exactly 10.00 mg of Daminozide-d6 into a 10 mL

polypropylene volumetric flask.

Solvent Addition: Add approximately 8 mL of Acidified Methanol. Vortex gently for 2 minutes

until complete dissolution is achieved.

Volume Adjustment: Bring the flask to volume (10.0 mL) with Acidified Methanol. Cap and

invert 5 times to homogenize.

Gravimetric Verification: Weigh the final solution. The density of methanol is ~0.792 g/mL. A

10 mL solution should weigh approximately 7.92 g (excluding the flask). Record this mass to

monitor for future solvent evaporation.

Isotopic Purity Check (Critical QC): Inject a 1 µg/mL dilution of this stock into the LC-MS/MS.

Monitor the native Daminozide transition (m/z 161 → 143). Causality: If a signal appears in

the native channel, the D6 standard contains D0 impurities. This background equivalent

concentration (BEC) must be subtracted from future sample quantifications.

Protocol: Preparation of Working Solutions
Working solutions should be prepared fresh monthly and stored in plastic autosampler vials[8].

Table 3: Serial Dilution Scheme (from 1 mg/mL Stock)
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Target
Concentration

Volume of
Preceding
Solution

Volume of
Diluent
(MeOH/H₂O)

Final Volume Application

100 µg/mL (WS-

1)

1.0 mL of 1

mg/mL Stock
9.0 mL 10.0 mL

High-level

spiking /

Calibration

10 µg/mL (WS-2)
1.0 mL of 100

µg/mL (WS-1)
9.0 mL 10.0 mL

Routine sample

spiking (IS)

1 µg/mL (WS-3)
1.0 mL of 10

µg/mL (WS-2)
9.0 mL 10.0 mL

Low-level

calibration

standards

Application Workflow: Isotope Dilution in LC-MS/MS
When analyzing highly polar pesticides in complex matrices (e.g., cannabis or dried fruits), the

QuPPe method dictates that the ILIS must be added before extraction to account for recovery

losses[6].

Cryogenic
Homogenization

Spike with
Daminozide-d6

 10g Sample Extraction
(Acidified MeOH)

 Isotope Eq. Centrifugation
(>2500 rpm)

 15 min Shake LC-MS/MS
(ESI+ MRM)

 Supernatant

Click to download full resolution via product page

Caption: Workflow for highly polar pesticide extraction using Daminozide-d6 as an internal

standard.

Mass Spectrometry Parameters (ESI+):

Daminozide-d6 (ILIS): Precursor m/z 167 → Product m/z 149 (Quantifier), m/z 97 (Qualifier)

[7].

Native Daminozide: Precursor m/z 161 → Product m/z 143 (Quantifier), m/z 115 (Qualifier)

[7].
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Stability & Degradation Dynamics
Daminozide is stable as a crystalline solid for ≥4 years when stored at -20°C[1]. However, in

aqueous solutions exposed to UV light or extreme acidic conditions (pH < 2), it undergoes rapid

hydrolytic degradation[5].

Causality of Degradation: The amide bond in the succinamic acid backbone is susceptible to

cleavage. This hydrolysis yields 1,1-dimethylhydrazine-d6 (UDMH-d6) and cyclic daminozide-

d6[5]. Because UDMH is a degradation product of toxicological concern, ensuring the stability

of your stock solution is paramount for both analytical accuracy and laboratory safety[4].

Daminozide-d6
(Intact ILIS)

UV Light or
Extreme pH (<2)

 Hydrolytic Degradation

1,1-Dimethylhydrazine-d6
(UDMH-d6)

 Cleavage

Cyclic Daminozide-d6
(Intermediate)

 Cyclization

Click to download full resolution via product page

Caption: Degradation pathway of Daminozide-d6 under environmental stress.

Storage Best Practices:

Store all stock and working solutions in amber plastic vials at -20°C.

Aqueous working solutions (e.g., PBS for in vitro assays) should be prepared fresh daily and

discarded after 24 hours[1].

Monitor the peak area of the m/z 167 → 149 transition in your QC blanks over time. A drop in

absolute area >15% indicates potential stock degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b13429607/docs#application-note-preparation-and-
validation-of-daminozide-d6-stock-and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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